Cas no 896686-18-3 (2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(2-methoxyphenyl)acetamide)

• Product Name: 2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(2-methoxyphenyl)acetamide
• CAS No: 896686-18-3
• MF: C₁₆H₁₅N₃O₄S₂
• MW: 377.438000917435
• CID: 5479756
• Update Time: 2025-10-30

2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(2-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[(1,1-dioxido-2H-1,2,4-benzothiadiazin-3-yl)thio]-N-(2-methoxyphenyl)-
• 2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(2-methoxyphenyl)acetamide

• Inchi： 1S/C16H15N3O4S2/c1-23-13-8-4-2-6-11(13)17-15(20)10-24-16-18-12-7-3-5-9-14(12)25(21,22)19-16/h2-9H,10H2,1H3,(H,17,20)(H,18,19)
• InChI Key： ZRXPPKGYRRQCLA-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OC)(=O)CSC1=NC2=CC=CC=C2S(=O)(=O)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiadiazines Benzothiadiazines 1,2,4-benzothiadiazine-1,1-dioxides

Additional information on 2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(2-methoxyphenyl)acetamide

2-(1,1-Dioxo-4H-1λ6,2,4-Benzothiadiazin-3-Yl)Sulfanyl-N-(2-Methoxyphenyl)Acetamide: A Comprehensive Overview

2-(1,1-Dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(2-methoxyphenyl)acetamide, commonly referenced by its CAS number 896686-18-3, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzothiadiazines, which are known for their versatile structures and diverse biological activities. Recent studies have highlighted its role in drug discovery and material science, making it a subject of interest for researchers worldwide.

The structure of this compound is characterized by a benzothiadiazine ring system with a dioxo group at positions 1 and 2. The sulfanyl group (-S-) attached to the benzothiadiazine ring introduces unique electronic properties, enhancing its reactivity and stability. Additionally, the N-(2-methoxyphenyl)acetamide moiety contributes to its solubility and bioavailability. These structural features make it an ideal candidate for exploring new chemical reactions and developing advanced materials.

Recent research has focused on the synthesis and characterization of this compound. Scientists have employed various methodologies, including microwave-assisted synthesis and catalytic processes, to optimize its production. These advancements have not only improved yield but also reduced the environmental footprint of its manufacturing process. Furthermore, computational chemistry techniques have been utilized to predict its physicochemical properties, such as logP (partition coefficient) and pKa (acid dissociation constant), which are critical for understanding its behavior in different solvents and biological systems.

In terms of applications, this compound has shown promise in the field of pharmacology. Preclinical studies suggest that it exhibits potential anti-inflammatory and antioxidant activities, making it a candidate for therapeutic interventions. Its ability to modulate cellular pathways involved in inflammation has been explored in vitro using human cell lines. Moreover, its interaction with key enzymes such as cyclooxygenase (COX) has been investigated, providing insights into its mechanism of action.

Beyond pharmacology, this compound has also found applications in materials science. Its sulfur-containing structure makes it suitable for use in polymer synthesis and as a building block for advanced materials with tailored properties. Researchers have explored its incorporation into polymeric matrices to enhance mechanical strength and thermal stability. These findings underscore its versatility across multiple disciplines.

From an environmental perspective, the ecological impact of this compound has been a topic of recent concern. Studies have evaluated its biodegradability under aerobic and anaerobic conditions, revealing that it undergoes gradual degradation under specific microbial influences. This information is crucial for assessing its safety profile and ensuring sustainable practices during its production and disposal.

In conclusion, 2-(1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(2-methoxyphenyl)acetamide (CAS No: 896686-18-3) represents a multifaceted compound with significant potential across various scientific domains. Its unique structure enables diverse applications in pharmacology and materials science while ongoing research continues to uncover new insights into its properties and uses.